Cas no 864858-61-7 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide)
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide
- N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)furan-2-carboxamide
- 2-Furancarboxamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-
- SR-01000011349
- N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)furan-2-carboxamide
- N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide
- AKOS024604666
- SR-01000011349-1
- F1298-0857
- 864858-61-7
-
- Inchi: 1S/C15H13N3O3S/c1-9(19)18-5-4-10-11(7-16)15(22-13(10)8-18)17-14(20)12-3-2-6-21-12/h2-3,6H,4-5,8H2,1H3,(H,17,20)
- InChI Key: SSARGDVAZWJZGC-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NC1SC2=C(C=1C#N)CCN(C(C)=O)C2)=O
Computed Properties
- Exact Mass: 315.06776246g/mol
- Monoisotopic Mass: 315.06776246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 115Ų
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1298-0857-2μmol |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-5μmol |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-10μmol |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-20μmol |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-1mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-2mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-3mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-4mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-5mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1298-0857-10mg |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}furan-2-carboxamide |
864858-61-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide
Introduction to N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide (CAS No. 864858-61-7)
N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 864858-61-7, represents a fusion of heterocyclic scaffolds that are widely recognized for their role in drug discovery and development. The presence of both thiophene and pyridine rings in its molecular structure suggests a high degree of complexity and functionality, which may contribute to its interactions with biological targets.
The compound's structure is characterized by a thieno[2,3-c]pyridine core, which is a fused ring system consisting of a thiophene ring linked to a pyridine ring. This type of heterocyclic system is known for its ability to engage in multiple non-covalent interactions with biological molecules, making it a valuable scaffold for designing molecules with specific pharmacological properties. The 6-acetyl and 3-cyano substituents further enhance the compound's structural diversity and may play crucial roles in modulating its biological activity.
The carboxamide functional group at the 2-position of the furan ring adds another layer of complexity to the molecule. Carboxamides are well-known for their ability to form hydrogen bonds, which can be critical for the binding affinity and specificity of a drug molecule. In addition, the furan ring itself is a versatile structural motif that has been extensively explored in medicinal chemistry due to its ability to influence both the electronic properties and the solubility of the molecule.
In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds. The thieno[2,3-c]pyridine scaffold has been particularly studied for its potential applications in treating various diseases, including cancer and infectious disorders. Several derivatives of this scaffold have shown promising results in preclinical studies, demonstrating mechanisms of action such as inhibition of kinases and other enzymes involved in disease pathways.
The acetyl and cyano groups in N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide are particularly noteworthy as they can serve as handles for further chemical modification. For instance, the acetyl group can be used for amide bond formation, while the cyano group can undergo reduction to form an amine or participate in nucleophilic substitution reactions. These reactivity features make the compound a valuable intermediate in synthetic chemistry and drug development pipelines.
The potential biological activity of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide has not yet been fully elucidated; however, computational modeling studies suggest that it may interact with proteins involved in signal transduction and metabolic pathways. These interactions could potentially lead to therapeutic effects in conditions such as inflammation and neurodegenerative diseases. Further experimental investigations are warranted to validate these hypotheses and explore the full spectrum of biological activities.
The synthesis of this compound represents a significant achievement in organic chemistry due to the challenges associated with constructing complex heterocyclic systems. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as cross-coupling reactions and transition metal catalysis have been particularly useful in building the desired molecular framework efficiently.
The pharmacokinetic properties of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound behaves favorably when administered orally or through other routes. Preliminary studies suggest that modifications to the molecular structure may significantly impact these properties.
In conclusion, N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide (CAS No. 864858-61-7) is a structurally complex organic compound with potential applications in pharmaceutical research. Its unique heterocyclic framework and functional groups make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies,this compound holds promise as a valuable tool in addressing unmet medical needs.
864858-61-7 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)